1-Benzyl-4-(3-chlorophenoxy)phthalazine
Overview
Description
“1-Benzyl-4-(3-chlorophenoxy)phthalazine” is a chemical compound with the molecular formula C21H15ClN2O . It has a molecular weight of 346.81 . The structure of this compound includes a benzyl group attached to a phthalazine ring, which is further substituted with a 3-chlorophenoxy group .
Molecular Structure Analysis
The molecular structure of “this compound” includes a benzyl group attached to a phthalazine ring, which is further substituted with a 3-chlorophenoxy group . The presence of these functional groups may influence the compound’s reactivity and biological activity.Scientific Research Applications
Synthesis and Pharmacological Applications
Antimicrobial and Antioxidant Activities
A study on phthalazine-based 1,2,3-triazole derivatives demonstrates their significant antimicrobial, antifungal, and antioxidant activities, suggesting the potential utility of 1-Benzyl-4-(3-chlorophenoxy)phthalazine derivatives in developing new antimicrobial and antioxidant agents (Shyma et al., 2016).
Antimicrobial Activities
Another research on 4-Benzyl-2H-phthalazine derivatives reports the preparation and evaluation of these compounds for their antimicrobial effects. Selected compounds demonstrated promising activities against both Gram-positive and Gram-negative bacteria and fungi, underscoring the therapeutic potential of this compound in antimicrobial drug development (El-Wahab et al., 2011).
Chemical Applications and Material Science
Crosslinked Polyimide Synthesis
Research into main-chain type polybenzoxazine with benzoxazine and amic acid groups in the main chain has led to the development of crosslinked polyimide (cPI) at elevated temperatures. This study illustrates the chemical versatility of phthalazine derivatives in creating materials with high thermal stability and potential applications in advanced material science (Zhang et al., 2014).
Magnetic Composite Development
Dicarboxylic acid-containing benzoxazine has been chemically bonded to iron carbonyl particles to prepare novel organic–inorganic hybrid magnetic composites. This application demonstrates the role of phthalazine derivatives in enhancing the magnetic properties and thermal stability of composites, indicating potential use in various industrial and technological fields (Jia et al., 2011).
Future Directions
While specific future directions for “1-Benzyl-4-(3-chlorophenoxy)phthalazine” are not available, phthalazine derivatives are an active area of research due to their diverse biological activities. They are being explored for their potential in treating various conditions, including cardiovascular diseases .
properties
IUPAC Name |
1-benzyl-4-(3-chlorophenoxy)phthalazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN2O/c22-16-9-6-10-17(14-16)25-21-19-12-5-4-11-18(19)20(23-24-21)13-15-7-2-1-3-8-15/h1-12,14H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDDSDOPPDHHDJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(C3=CC=CC=C32)OC4=CC(=CC=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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